2,4-Bis[4-(dimethylamino)benzylidene]-8-methyl-8-azabicyclo[3.2.1]octan-3-one

• Molecular Formula: C26H31N3O
• Molecular Weight: 401.5 g/mol
• IUPAC Name: (2Z,4Z)-2,4-bis[[4-(dimethylamino)phenyl]methylidene]-8-methyl-8-azabicyclo[3.2.1]octan-3-one
• InChI: InChI=1S/C26H31N3O/c1-27(2)20-10-6-18(7-11-20)16-22-24-14-15-25(29(24)5)23(26(22)30)17-19-8-12-21(13-9-19)28(3)4/h6-13,16-17,24-25H,14-15H2,1-5H3/b22-16-,23-17-
• InChI Key: MYNBPVFKCVOBPM-IDUDEYGOSA-N
• Isomeric SMILES: CN1C2/C(=C/C3=CC=C(C=C3)N(C)C)/C(=O)/C(=C\C4=CC=C(C=C4)N(C)C)/C1CC2
• SMILES: CN1C2CCC1C(=CC3=CC=C(C=C3)N(C)C)C(=O)C2=CC4=CC=C(C=C4)N(C)C

Description

2,4-Bis[4-(dimethylamino)benzylidene]-8-methyl-8-azabicyclo[3.2.1]octan-3-one, commonly known as DMABN, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DMABN belongs to the class of azabicyclooctane derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of DMABN is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis (programmed cell death) in cancer cells. DMABN has also been found to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
DMABN has been shown to have a significant impact on the biochemical and physiological processes in the body. It has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, which may lead to drug-drug interactions. DMABN has also been found to have a moderate inhibitory effect on the activity of certain enzymes involved in the metabolism of neurotransmitters, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

DMABN has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to exhibit significant anticancer and antiviral activity, making it a promising candidate for further research. However, DMABN also has certain limitations, including its relatively low solubility in water and its potential for drug-drug interactions.

Future Directions

There are several future directions for the research on DMABN. One potential area of study is the development of DMABN-based drugs for the treatment of cancer and viral infections. Another potential area of study is the investigation of the mechanism of action of DMABN, which may provide insights into the development of new drugs with similar activity. Additionally, further studies are needed to determine the potential side effects of DMABN and its interactions with other drugs.

Synthesis Methods

The synthesis of DMABN involves the reaction of 2,4-dimethoxybenzaldehyde and 8-methyl-8-azabicyclo[3.2.1]octan-3-one with dimethylamine in the presence of a catalyst. The resulting product is then purified through column chromatography to obtain pure DMABN.

Scientific Research Applications

DMABN has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. DMABN has also been found to possess antiviral activity against the hepatitis C virus and the human immunodeficiency virus (HIV).